Cas no 2138063-90-6 (2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid)

• Product Name: 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid
• CAS No: 2138063-90-6
• MF: C₇H₆F₄N₂O₂
• MW: 226.128355503082
• CID: 5770880
• PubChem ID: 165495847
• Update Time: 2025-10-23

2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2138063-90-6
• EN300-1139167
• 2-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-2,2-difluoroacetic acid
• 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid

• Inchi： 1S/C7H6F4N2O2/c1-13-4(5(8)9)3(2-12-13)7(10,11)6(14)15/h2,5H,1H3,(H,14,15)
• InChI Key： LYJXOIFWYFKVPO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NN(C)C=1C(F)F)F

Computed Properties

• Exact Mass: 226.03654009g/mol
• Monoisotopic Mass: 226.03654009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid

Comprehensive Overview of 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid (CAS No. 2138063-90-6)

The compound 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid (CAS No. 2138063-90-6) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring multiple fluorine substitutions, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for fluorine-containing compounds in drug discovery and crop protection.

One of the key reasons behind the rising interest in 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid is its role in the development of next-generation therapeutics. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. The presence of difluoromethyl and difluoroacetic acid moieties in this compound suggests potential utility in targeting enzymes or receptors involved in inflammatory diseases and metabolic disorders, topics frequently searched by professionals in the field.

In addition to its pharmaceutical applications, this compound is also explored for its use in agrochemical formulations. The pyrazole ring is a common scaffold in many pesticides and herbicides, and the introduction of fluorine atoms can significantly improve the efficacy and environmental profile of these products. With increasing global focus on sustainable agriculture and reduced chemical residues, 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid aligns well with industry trends toward greener solutions.

The synthesis and characterization of CAS No. 2138063-90-6 involve advanced organic chemistry techniques, including nucleophilic fluorination and catalytic cross-coupling reactions. These methods are often discussed in academic and industrial research circles, as they are essential for producing high-purity fluorinated intermediates. The compound's structural complexity also makes it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.

From a commercial perspective, 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid is part of a broader market for fine chemicals and custom synthesis services. Companies specializing in fluorine chemistry are actively investing in scalable production methods to meet the demand from pharmaceutical and agrochemical clients. This trend is reflected in the growing number of patent filings and publications related to its applications.

For researchers and industry professionals, understanding the physicochemical properties of this compound is crucial. Parameters such as solubility, stability, and reactivity under various conditions are frequently searched topics, as they directly impact its usability in formulations. Additionally, the compound's toxicity profile and environmental impact are areas of ongoing investigation, aligning with regulatory requirements for safer chemical usage.

In summary, 2-5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-2,2-difluoroacetic acid (CAS No. 2138063-90-6) represents a versatile and scientifically significant compound with broad potential across multiple industries. Its development and applications are closely tied to contemporary research priorities, including precision medicine, sustainable agrochemicals, and green chemistry. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.